Ethyl 5-phenyloxazole-2-carboxylate
Overview
Description
Ethyl 5-phenyloxazole-2-carboxylate is a chemical compound with the molecular formula C12H11NO3 . It has a molecular weight of 217.22 .
Synthesis Analysis
The synthesis of Ethyl 5-phenyloxazole-2-carboxylate involves the reaction of 2-amino-1-phenylethanone hydrochloride and ethyl 2-chloro-2-oxoacetate in dichloromethane at 0°C . Triethylamine is added to this mixture .Molecular Structure Analysis
The IUPAC name for this compound is ethyl 5-phenyl-1,3-oxazole-2-carboxylate . The InChI code is 1S/C12H11NO3/c1-2-15-12(14)11-13-8-10(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3 .Physical And Chemical Properties Analysis
Ethyl 5-phenyloxazole-2-carboxylate has a molecular weight of 217.22 . Its molecular formula is C12H11NO3 .Scientific Research Applications
Crystal Structure Analysis
Ethyl 2-aminooxazole-5-carboxylate, a derivative of Ethyl 5-phenyloxazole-2-carboxylate, has been studied for its crystal structure. The structure consists of planar sheets connected by intermolecular hydrogen bonding, with interactions between the sheets limited to dipole–dipole interactions. This research aids in understanding the molecular geometry and interactions of such compounds (Kennedy, Khalaf, Suckling, & Waigh, 2001).
Synthesis and Structure Confirmation
Ethyl 5-phenyloxazole-2-carboxylate derivatives have been synthesized and their structures confirmed through spectroscopic methods. This research contributes to the field of organic chemistry, particularly in understanding the synthesis and structural properties of oxazole derivatives (Benoiton, Hudecz, & Chen, 2009).
Antimicrobial Studies
Modified derivatives of Ethyl 5-phenyloxazole-2-carboxylate have been synthesized and tested for antimicrobial activities against various bacterial and fungal strains. This research is significant for developing potential new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Bifunctionalized Compound Synthesis
The synthesis of bifunctionalized 5-phenyloxazole derivatives is a key area of research. These compounds have been prepared efficiently and offer potential in various chemical transformation applications (Couture, Grandclaudon, Hoarau, Cornet, Hénichart, & Houssin, 2002).
Photophysical Properties and Protein Interaction
Studies on novel derivatives of Ethyl 5-phenyloxazole-2-carboxylate, such as Ethyl 5-phenyl-2-(o-tolyl)-2H-1,2,3- triazole-4-carboxylate (EPTC), have focused on their interaction with globular proteins and their photophysical properties. This research is crucial for understanding the interaction of these compounds with biological systems (Li et al., 2019).
Mechanism of Action
Pharmacokinetics
Ethyl 5-phenyloxazole-2-carboxylate exhibits high gastrointestinal absorption and is BBB permeant, indicating that it can cross the blood-brain barrier . The compound is an inhibitor of CYP1A2 and CYP2C19, two key enzymes involved in drug metabolism . These pharmacokinetic properties influence the compound’s bioavailability and distribution within the body.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 5-phenyloxazole-2-carboxylate. For instance, the compound is stored in a dry environment at room temperature . The compound’s lipophilicity, as indicated by its Log Po/w values, suggests that it may interact with lipid-rich environments within the body
properties
IUPAC Name |
ethyl 5-phenyl-1,3-oxazole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-15-12(14)11-13-8-10(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRQAQFQUJNFEDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(O1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70539079 | |
Record name | Ethyl 5-phenyl-1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70539079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-phenyloxazole-2-carboxylate | |
CAS RN |
13575-16-1 | |
Record name | Ethyl 5-phenyl-1,3-oxazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70539079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.